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Ferene triazine, chemically known as the disodium salt of 3-(2-pyridyl)-5,6-bis(2-(5-furyl
sulfonic acid))-1,2,4-triazine, is a highly sensitive and water-soluble chromogenic reagent
pivotal for the spectrophotometric determination of iron.[1][2][3] Its primary application lies in
clinical chemistry, particularly for measuring serum iron levels to aid in the diagnosis and
monitoring of conditions such as anemia and hemochromatosis.[4][5]

The efficacy of Ferene stems from its ability to form a stable, deep blue tris complex with the
ferrous (Fe2*) ion.[1][6] This complex is highly soluble in aqueous solutions and exhibits a
strong absorbance maximum around 593 nm, with a molar absorptivity (€) reported to be
between 34,000 and 35,500 L-mol~1.cm~1, making it a more sensitive alternative to other
reagents like Ferrozine.[7][8][9] The structural design, incorporating furyl groups, enhances the
charge transfer process responsible for the intense color of the iron complex.[1] The sulfonation
of the parent triazine renders the final product water-soluble, a critical feature for its use in
automated clinical analyzers.[1]

This guide provides a comprehensive overview of the synthesis, purification, and quality control
of Ferene, offering field-proven insights into the causality behind the experimental choices to
ensure the production of a high-purity analytical standard.
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Property Description Reference

3-(2-pyridyl)-5,6-bis(2-(5-furyl
Chemical Name sulfonic acid))-1,2,4-triazine, [1112]

disodium salt

CAS Number 79551-14-7 [5]
Molecular Formula C16HsN4Na20sS:2 [5]
Molecular Weight 494.37 g/mol (anhydrous) [5]
Appearance Bright yellow crystalline solid [1]
A_max (Reagent) ~304 nm [7]
A_max (Fe?* Complex) ~593 nm [61[7]
Molar Absorptivity (€) >34,000 L-mol-t-cm~1 [7]

Part 1: The Synthetic Pathway to Ferene Triazine

The synthesis of Ferene is a robust two-stage process involving the creation of a triazine
precursor followed by a critical sulfonation step to impart water solubility and complete the
molecule.

Stage 1: Synthesis of 3-(2-pyridyl)-5,6-bis(2-furyl)-1,2,4-
triazine

The foundational step is the condensation reaction between furil (an a-diketone) and picolin-
amidrazone (also known as 2-pyridyl hydrazidine).[1] This reaction builds the core heterocyclic
structure of the molecule. The choice of isopropyl alcohol as the solvent facilitates the reaction

by providing a suitable medium for the reactants at a moderately elevated temperature, driving
the condensation forward efficiently.

Experimental Protocol:

e Reaction Setup: To a stirred suspension of 16 g (0.84 mol) of furil in 130 mL of isopropy!
alcohol, heat the mixture to 60°C.
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» Reagent Addition: Add 13 g (0.96 mol) of picolin-amidrazone portion-wise over a 5-minute
period.[1] Maintaining the temperature at 60°C is crucial for controlling the reaction rate.

e Reaction: Continue stirring at 60°C for 1.5 hours to ensure the reaction proceeds to
completion.[1]

« |solation and Washing: Cool the reaction mixture. Collect the solid product by filtration and
wash it thoroughly with water.

e Acid Wash: Suspend the crude product in 140 mL of 0.06 N hydrochloric acid and stir for 2.5
hours. This acid wash is a key purification step to remove any basic impurities.

» Final Washing and Drying: Filter the slurry and wash the purified product with water, followed
by a hexane wash to remove non-polar impurities. Air-dry the resulting solid. The expected
melting point is in the range of 155-157°C.[1][10]

Stage 2: Sulfonation to Yield Ferene Disodium Salt

This stage introduces the sulfonic acid groups onto the furyl rings, a critical modification that
makes the final compound highly water-soluble. The use of fuming sulfuric acid is essential as
it is a powerful sulfonating agent. Precise temperature control is paramount to prevent charring
and unwanted side reactions.

Experimental Protocol:
» Reaction Setup: Carefully heat 22 mL of 30% fuming sulfuric acid to 60°C.

o Reagent Addition: Add 16.5 g (0.57 mol) of the triazine precursor from Stage 1 in small
portions, with vigorous stirring. The temperature must be carefully maintained at 65 + 3°C
throughout the addition to ensure controlled sulfonation.[1]

» Reaction: After the addition is complete, continue stirring the mixture at the same
temperature for an additional 1.5 hours.

e Quenching: Cool the reaction mixture and carefully pour it over 100 g of crushed ice. This
step safely quenches the reaction and dilutes the strong acid.
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Neutralization: With continuous stirring and cooling, bring the solution to a pH of 8.5 by the
careful addition of a 50% aqueous sodium hydroxide solution.[6] This neutralization step is
exothermic and requires careful management to form the desired disodium salt.

Initial Product Isolation: Allow the mixture to stand overnight under refrigeration to precipitate
the crude Ferene. Collect the product by filtration.

Part 2: Purification via Recrystallization

For an analytical reagent like Ferene, purity is not merely a goal but a prerequisite for accuracy
and reproducibility. The primary method for purifying the crude Ferene disodium salt is
recrystallization, which effectively removes residual starting materials and inorganic salts from
the neutralization step. The choice of a water/ethanol solvent system is strategic; Ferene is
soluble in hot water but less soluble in ethanol, allowing for efficient crystallization upon the
addition of ethanol and subsequent cooling.

Experimental Protocol:

Initial Wash: Wash the crude product collected from the synthesis with small portions of
ethanol and then methanol to remove more soluble impurities.[1]

Dissolution: Dissolve the washed product in a minimal amount of hot water (e.g., two parts
water by weight).

Crystallization: To the hot aqueous solution, add seven parts of boiling ethanol.[1] The
mixture will become cloudy as the solubility of Ferene decreases.

Cooling and Precipitation: Allow the solution to cool, followed by refrigeration to maximize the
yield of the crystalline product.

Final Collection and Drying: Collect the bright yellow crystalline Ferene by filtration and dry
the product for several hours at 110°C to obtain the stable monohydrate form.[1]

Diagram of the Ferene Synthesis and Purification Workflow
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Caption: Workflow diagram illustrating the key stages of Ferene synthesis and purification.
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Part 3: Quality Control and Self-Validating Protocols

The trustworthiness of Ferene as a quantitative reagent is established through rigorous quality
control. The protocols described below form a self-validating system to confirm identity, purity,
and functional performance.

Identity and Purity Assessment

o UV-Vis Spectroscopy: This is a primary tool for both identity and purity. A diluted aqueous
solution of the final product should be scanned from 400 nm to 200 nm. The resulting
spectrum must exhibit a characteristic shape with an absorbance maximum at approximately
304 nm.[7] The absence of extraneous peaks is an indicator of high purity.

e 13C NMR Spectroscopy: For definitive structural confirmation, high-resolution 33C NMR is
used. The spectrum should confirm the presence of all expected carbon environments,
including the protonated pyridine carbons, unprotonated triazine carbons, and protonated
furyl carbons, consistent with the established structure of Ferene.[4][10]

Functional Performance Assay (Molar Absorptivity)

This assay is the ultimate validation of the reagent's performance. It quantifies the intensity of
the color produced with a known amount of iron, directly measuring the molar absorptivity (€),
which is a critical performance metric.

Experimental Protocol:
o Reagent Preparation:

o Acetate Buffer (pH 4.75): Dissolve 82.03 g of sodium acetate in 1000 mL of deionized
water. Adjust the pH to 4.75 with 6N HCL.[7]

o Iron Standard Solution: Prepare a solution containing 35 mg of FeSOa4-7H20 and 350 mg
of Ascorbic Acid (as a reducing agent) in 100 mL of the acetate buffer.[7] The ascorbic acid
ensures all iron is in the Fe?* state.

o Ferene Solution: Accurately weigh approximately 20 mg of the purified Ferene and
dissolve it in 250 mL of deionized water in a volumetric flask.[7]

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.fcad.com/ferene-disodium-salt/
https://pubmed.ncbi.nlm.nih.gov/6499160/
https://www.vulcanchem.com/product/vc1705839
https://www.fcad.com/ferene-disodium-salt/
https://www.fcad.com/ferene-disodium-salt/
https://www.fcad.com/ferene-disodium-salt/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Complex Formation:
o Prepare a blank by mixing the iron standard solution without the Ferene.
o In a separate cuvette, mix the iron standard solution with the Ferene solution.
o Allow the color to develop for at least 10 minutes.[7]

e Spectrophotometric Measurement:

o Using a calibrated UV-Vis spectrophotometer, measure the absorbance of the blue
complex at 593 nm, using the blank to zero the instrument.[7]

» Calculation: Calculate the molar absorptivity using the Beer-Lambert law (A = €cl). The result
must be greater than 34,000 L-mol~%-cm~1 to pass quality control.[7]

QC Parameter Method Specification Reference
] UV-Vis Spectrum Must match reference
Identity [7]
Shape standard

i >25,500 (specific
UV-Vis Absorbance @

Purity Assay value is method- [7]
304 nm
dependent)
Functional Molar Absorptivity (€)
> 34,000 L-mol~t.cm~t  [7]
Performance @ 593 nm
Clarity Solution Clarity Test No visible particulates  [5]

Diagram of the Ferene Quality Control Workflow
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Caption: A logical workflow for the quality control and validation of synthesized Ferene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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